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Compound of Interest

Compound Name: [Alal,3,11,15]-Endothelin (53-63)

Cat. No.: B10784442

An In-Depth Technical Guide to [Alal,3,11,15]-
Endothelin-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic peptide
[Alal,3,11,15]-Endothelin-1, a potent and selective agonist for the endothelin type B (ETB)
receptor. This document details its molecular characteristics, synthesis, purification,
characterization, and its role in signaling pathways, making it an essential resource for
professionals in pharmacology and drug development.

Molecular Profile

[Alal,3,11,15]-Endothelin-1 is a linear analog of the vasoconstrictor peptide Endothelin-1 (ET-
1). In this analog, the four cysteine residues at positions 1, 3, 11, and 15, which form two
intramolecular disulfide bonds in the native peptide, are replaced with alanine residues. This
modification eliminates the cyclic structure of ET-1 and confers high selectivity for the ETB
receptor.

Physicochemical Properties

The molecular formula and weight of [Alal,3,11,15]-Endothelin-1 can vary slightly based on its
salt form (e.g., TFA salt). The properties of the free peptide are summarized below.
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Property Value
Chemical Formula C109H163N25032S
Molecular Weight 2367.67 g/mol [1]

Ala-Ser-Ala-Ser-Ser-Leu-Met-Asp-Lys-Glu-Ala-

Amino Acid Sequence ]
Val-Tyr-Phe-Ala-His-Leu-Asp-lle-lle-Trp[1]

Experimental Protocols
Synthesis: Solid-Phase Peptide Synthesis (SPPS)

[Alal,3,11,15]-Endothelin-1 is typically synthesized using Fmoc (9-fluorenylmethyloxycarbonyl)
solid-phase peptide synthesis (SPPS).[2] This method involves the sequential addition of
Fmoc-protected amino acids to a growing peptide chain anchored to a solid resin support.

General Workflow for Fmoc SPPS:
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(1. Resin SwellingD

2. Fmoc Deprotection
(e.g., 20% Piperidine in DMF)
3. Washing

(DMF)

4. Amino Acid Coupling
(Fmoc-AA-OH, Activator)

5. Washing
(DMF)

@. Repeat Steps 2-5 for each amino acicD

7. Cleavage from Resin and Side-Chain Deprotection
(e.g., TFA cocktail)

!

8. Purification
(RP-HPLC)

R
=/

9. Characterization
(Mass Spectrometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10784442?utm_src=pdf-custom-synthesis
https://www.agilent.com/cs/library/brochures/br-synthetic-peptide-ordering-guide-5994-6704en-agilent.pdf
https://pubmed.ncbi.nlm.nih.gov/8320042/
https://pubmed.ncbi.nlm.nih.gov/8320042/
https://www.benchchem.com/product/b10784442#ala1-3-11-15-endothelin-53-63-molecular-weight-and-formula
https://www.benchchem.com/product/b10784442#ala1-3-11-15-endothelin-53-63-molecular-weight-and-formula
https://www.benchchem.com/product/b10784442#ala1-3-11-15-endothelin-53-63-molecular-weight-and-formula
https://www.benchchem.com/product/b10784442#ala1-3-11-15-endothelin-53-63-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10784442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

